Potentiostatic–galvanostatic–potentiostatic study of the deposition of mercury on graphite
Faraday Symposia of the Chemical Society Pub Date: DOI: 10.1039/FS9771200090
Abstract
A potentiostatic-galvanostatic-potentiostatic pulse train has been used to investigate the electrochemical nucleation of mercury on graphite. The second potentiostatic pulse was used to evaluate the nuclear number density along the galvanostatic transient. The maximum in the galvanostatic-potential-time transient is seen to be related to the faradaic charge transfer reaction rate and can be made the basis of the determination of exchange currents.
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